AbstractA program for calculating the gasification process based on a mathematical model of direct-flow coal gasification with liquid ash removal, in which a mixture of oxygen and water vapor is used as a blast, is considered. Calculations were carried out for anthracite culm from the Eastern Donbass coal basin as a raw material.

Abstract—In this work infrared attenuated total reflection spectroscopy (ATR IR spectroscopy) was used to study changes in the chemical structure of fine particles of brown and bituminous coals during heat treatment at temperatures up to 350°C in an air atmosphere and with a limited amount of air. Additionally, the thermal effects occurred during the coal processing in this temperature range under similar atmospheric conditions were investigated. It is shown that the bituminous coal samples have noticeable changes in the chemical composition starting from temperatures of 200°C when treated in air, and from 250°C for samples obtained in conditions without air access. Meanwhile, the IR spectra of brown coal samples demonstrate changes starting from temperatures of 200°C regardless of atmospheric processing conditions. Differential scanning calorimetry (DSC) in combination with thermogravimetry (TG) allowed to estimate the quantitative content, thermophysical parameters and the nature of the moisture in the samples.

AbstractWith in the framework of an experimental study, the main characteristics of the combustion of a fuel mixture consisting of brown coal and sewage sludge were determined at a heating rate of 20 K/min. The thermal engineering and elemental analyzes of the solid fuels were carried out. Based on the results of thermogravimetric analysis, the ignition and burnout temperatures, the maximum rate of reaction, and the maximum intensity of the heat flux were found, the values of endothermic and exothermic effects were determined, and the combustion indices were calculated for both individual fuels and fuel mixtures. An analysis of interactions between the components of the mixture in the course of combustion was carried out.

AbstractAn Indonesian lignite (IN) was hydrothermally treated at 100–250°C for 20 min. The changes in some physicochemical properties caused by hydrothermal treatment (HT) were investigated by Fourier transform infrared spectrometry and N2 adsorption-desorption methods. The effects of HT on pyrolysis performance were studied using thermogravimetric analysis. The results showed that the oxygen-containing functional groups (OCFGs) gradually decomposed with increasing HT temperature. The pore volume first decreased and then increased with the increase in HT temperature. With increasing HT temperature, the maximum pyrolysis rate and final weight loss both decreased. The pyrolysis activation energy increased with increasing HT temperature. The changes in pyrolysis performance can be attributed to the competition between the increase in pore volume and the removal of OCFGs. In summary, pyrolysis reactivity of IN decreased caused by HT.

AbstractThe most important thing to know when investigating the feasibility of energy generation from biomass materials is the higher heating values (HHVs). 12 biochars were obtained from zeyrek pulp by hydrothermal carbonization method. Fuel properties (proximate, ultimate and calorific value) and structural properties (by IR spectroscopy) of the obtained biochars were determined. To predict HHVs of biomass, the multi-layer perceptron artificial neural network (MLP-ANN) technique is used. For this purpose, 66 real data points were extracted from both our data and reliable references for the model’s training and validation. Based on input data from the proximate analysis, ultimate analysis and combined proximate-ultimate analysis, three different MLP-ANN models were developed. The prediction accuracies of these models were compared statistically to the experimental data. MLP-ANN models have been shown to predict the HHV of biomass with high accuracy. The performance of the MLP-ANN models was also evaluated and it was discovered that the combined proximate-ultimate analysis based MLP-ANN model providing the best results such as coefficient of correlation (R2), root mean square error (RMSE) and mean absolute percentage error (MAPE).

AbstractDynamic thermogravimetry was used to study the thermal degradation of the oil residue of Usinskaya oil and its saturated, aromatic, resin, and asphaltene (SARA) fractions in the presence of sunflower oil. Thermolysis experiments were carried out in an atmosphere of pure argon. Based on the data of thermogravimetric analysis, the activation energies of the thermal degradation of the oil residue, resins, asphaltenes, saturated and aromatic hydrocarbons, and their mixtures with sunflower oil were calculated in the temperature range of a maximum weight loss rate. It was shown that the addition of 10.0 wt % sunflower oil to the oil residue and its components led to a decrease in the activation energy. This fact indicates that the sunflower oil additive affected the mechanism of thermal degradation of crude oil and its components. The greatest change in the activation energy was observed for asphaltenes: ΔЕа = 48.4 kJ/mol.

AbstractThe possibility of using structural carbon materials in molten salt reactors was considered. The influence of the conditions of the main stages of carbon material fabrication processes on the structural and operational characteristics of the resulting materials was analyzed. Directions for the modification of structural graphites were proposed in order to increase their resistance to the internal media of molten salt reactor facilities.

AbstractThe interactions of the components of heavy oil from the Zyuzeevskoye field (Republic of Tatarstan) and isopropyl alcohol (IPA) at temperatures of 25, 65, and 100°C were studied. It was established that the temperature regime affected the density, composition, and structural group characteristics of the products of interactions between the oil and IPA. The density of the resulting products increased by 4 wt % (from 0.885 to 0.924 g/cm3) as the process temperature was increased to 100°C, and the concentration of resin–asphaltene substances also increased by 4 wt % in this case. It was shown using IR spectroscopy that the tentative concentration of paraffin fragments in the structure of asphaltenes increased significantly when the oil was treated with isopropanol at temperatures of 65–100°C, and the branching factor increased by a factor of 3, as compared to that of the initial asphaltenes. The observed changes were due to the incorporation of isopropyl fragments into the structure of asphaltene molecules upon the processing of heavy oil with IPA.

AbstractThe combustion processes of brown coal, wood biomass, cardboard, and their mixtures in an oxidizing atmosphere at a heating rate of 20 K/min were studied within the framework of synchronous thermal analysis. The curves of weight loss and differential scanning calorimetry were obtained to describe the combustion processes of individual fuels and solid fuel mixtures with a weight ratio of 50 : 50. The main process parameters of combustion, such as ignition and burnout temperatures and a maximum rate of reaction were determined using analytical and numerical methods. The combustion indices of the fuels and their mixtures were established, and the kinetic parameters of the test processes were calculated. Based on the differential weight loss data, the nature of interactions between fuel mixture components was determined. The high volatile content of wood sawdust and cardboard affected a decrease in the ignition temperature of the mixtures by 15–18%, as compared to that of brown coal. The burning temperature of a mixture with the addition of wood sawdust decreased by 6.5%, and the addition of cardboard affected an increase in the burning temperature of the mixture by 27%.

AbstractThe possibility of synthesizing carbon–carbon nanocomposites with nanofibers embedded in a carbon matrix by two-stage dehydrochlorination (under the action of alkali followed by carbonization) of a carbon-chain chloropolymer has been shown. Chlorinated polyvinyl chloride was used as the initial chloropolymer, and nitrogen-containing carbon nanofibers (N-CNFs) were used as a nanoscale component. The structure of the resulting nanocomposites was examined by electron microscopy and the texture parameters were studied using low-temperature nitrogen adsorption–desorption. The introduction of N-CNFs into the carbon matrix and the activation of the resulting carbon–carbon nanocomposite in an atmosphere of CO2 contributed to the formation of a micro- and mesoporous material with a specific surface area of ~1100 m2/g. It was shown that the resulting nanocomposites were characterized by high energy capacity and energy efficiency when tested as electrodes of electrochemical supercapacitors.